Caboxine A
Caboxine A
Caboxine A is a natural product found in Mitragyna diversifolia with data available.
Brand Name:
Vulcanchem
CAS No.:
53851-13-1
VCID:
VC0041505
InChI:
InChI=1S/C22H26N2O5/c1-12-15-10-24-7-6-22(17-5-4-13(27-2)8-18(17)23-21(22)26)19(24)9-14(15)16(11-29-12)20(25)28-3/h4-5,8,11-12,14-15,19H,6-7,9-10H2,1-3H3,(H,23,26)/t12-,14-,15-,19-,22-/m0/s1
SMILES:
CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=C(C=C(C=C5)OC)NC4=O
Molecular Formula:
C22H26N2O5
Molecular Weight:
398.459
Caboxine A
CAS No.: 53851-13-1
Cat. No.: VC0041505
Molecular Formula: C22H26N2O5
Molecular Weight: 398.459
* For research use only. Not for human or veterinary use.
Specification
| Description | Caboxine A is a natural product found in Mitragyna diversifolia with data available. |
|---|---|
| CAS No. | 53851-13-1 |
| Molecular Formula | C22H26N2O5 |
| Molecular Weight | 398.459 |
| IUPAC Name | methyl (1S,4aS,5aS,6S,10aS)-6'-methoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate |
| Standard InChI | InChI=1S/C22H26N2O5/c1-12-15-10-24-7-6-22(17-5-4-13(27-2)8-18(17)23-21(22)26)19(24)9-14(15)16(11-29-12)20(25)28-3/h4-5,8,11-12,14-15,19H,6-7,9-10H2,1-3H3,(H,23,26)/t12-,14-,15-,19-,22-/m0/s1 |
| Standard InChI Key | SRKHGHLMEDVZRX-IHGKUHQXSA-N |
| SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=C(C=C(C=C5)OC)NC4=O |
| Appearance | Powder |
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